Verofylline

• CAS No.: 66172-75-6
• Product Name: Verofylline
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.3 g/mol
• IUPAC Name: 1,8-dimethyl-3-(2-methylbutyl)-7H-purine-2,6-dione
• Standard InChI: InChI=1S/C12H18N4O2/c1-5-7(2)6-16-10-9(13-8(3)14-10)11(17)15(4)12(16)18/h7H,5-6H2,1-4H3,(H,13,14)
• Standard InChIKey: MTBUJUHRXVGLEF-UHFFFAOYSA-N
• SMILES: CCC(C)CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C
• Canonical SMILES: CCC(C)CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C
• Appearance: Solid powder
• Description: Verofylline is a methylxanthine bronchodilator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (DL)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione; 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione; CK 0383; CK-0383; verofylline
• Reference: 1: Young RC Jr, Lucas SG, Morris EA, Pittman J, Rachal RE, Malveaux FJ, Booker WM. Verofylline, a methylxanthine bronchodilator, in asthma. Clin Pharmacol Ther. 1984 Dec;36(6):811-6. PubMed PMID: 6388955.; 2: Shum L, Jusko WJ. Verofylline pharmacokinetics in dietary-induced obese rats: role of fat mass and protein binding in determining volume of distribution. Xenobiotica. 1991 Nov;21(11):1419-30. PubMed PMID: 1763516.; 3: Shum L, Jusko WJ. Reversed-phase high-performance liquid chromatographic determination of verofylline in rat serum. J Chromatogr. 1986 Oct 31;382:207-13. PubMed PMID: 3782387.; 4: Grassi C, Casali L, Rampulla C, Rossi A. Clinical efficacy trial: theophylline vs (dl) 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione. Int J Clin Pharmacol Ther Toxicol. 1980 Dec;18(12):518-22. PubMed PMID: 7014478.; 5: Grassi C, Casali L, Rampulla C, Rossi A. Effect of (dl) 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione on exercise-induced bronchospasm. Int J Clin Pharmacol Ther Toxicol. 1981 Jul;19(7):297-302. PubMed PMID: 7263107.; 6: Cho YW, Han HC, OH SY, Maines JE 3rd, Kuemmerle HP. A double-blind, placebo-controlled evaluation of (dl)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione in exercise-induced bronchospasm. Int J Clin Pharmacol Ther Toxicol. 1981 Jun;19(6):266-72. PubMed PMID: 7030974.
• PubChem Compound: 47845
• Last Modified: Nov 11 2021